2-Carbomethoxyethyldimethoxymethylsilane
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Scientific Research Applications
Organic Chemistry and Catalysis
2-Carbomethoxyethyldimethoxymethylsilane plays a significant role in organic chemistry, particularly in catalysis. It has been identified as an effective transient mediator in Pd(II)-catalyzed meta-C(sp(2))-H alkylation of amides with various alkyl iodides and arylation with aryl iodides. A tailor-made quinoline ligand is crucial for this reaction, indicating its importance in improving reaction efficiency and expanding the scope of possible reactions (Shen et al., 2015).
Lithium-Ion Battery Technology
In the field of energy storage, novel silane compounds, including derivatives similar to this compound, have been synthesized and utilized as non-aqueous electrolyte solvents in lithium-ion batteries. These silane molecules can dissolve various lithium salts and provide a good passivation film on a graphite anode, suggesting their potential in enhancing the performance and longevity of lithium-ion batteries (Amine et al., 2006).
Biomedical and Pharmaceutical Research
The compound's derivatives have shown significance in biomedical and pharmaceutical research. For instance, 2-Carbomethoxy-3-hydroxyquinoxaline-di-N-oxide, a related compound, has been identified as an efficient novel ligand for copper-catalyzed coupling reactions, which is crucial for the development of new pharmaceuticals and therapeutic agents (Chen et al., 2012).
Safety and Hazards
Future Directions
Properties
IUPAC Name |
methyl 3-[dimethoxy(methyl)silyl]propanoate |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H16O4Si/c1-9-7(8)5-6-12(4,10-2)11-3/h5-6H2,1-4H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GNTPOHADLMEOEZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)CC[Si](C)(OC)OC |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H16O4Si |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
192.28 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.